Cas no 2308476-58-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid
• CAS No: 2308476-58-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6287138
• PubChem ID: 165558326
• Update Time: 2025-06-26

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
• EN300-1473376
• 2308476-58-4

• Inchi： 1S/C26H28N2O5/c1-3-5-14-23(25(31)27-17(4-2)15-24(29)30)28-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,4,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23?/m0/s1
• InChI Key： GQYFRIYTWPSZAU-NVHKAFQKSA-N
• SMILES： O(C(NC(CC#CC)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid

Compound CAS No. 2308476-58-4: (3S)-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic Acid

The compound with CAS No. 2308476-58-4, named as (3S)-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery, biochemistry, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexynamide moiety, and a pentanoic acid backbone. The stereochemistry at the (3S) configuration adds to its uniqueness, making it a valuable tool for studying stereochemical effects in biological systems.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as stereocontrolled synthesis and click chemistry. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. This feature makes the compound particularly useful in peptide engineering and drug delivery systems, where controlled release and stability are paramount.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry. Researchers have demonstrated that the hexynamide moiety can undergo reversible cycloaddition reactions under specific conditions, opening new avenues for the development of adaptive materials and self-healing polymers. Furthermore, the pentanoic acid backbone provides versatility in functionalization, allowing for the incorporation of various bioactive groups or imaging agents.

In terms of biological applications, this compound has shown promise in targeted drug delivery. Its structure allows for the conjugation of therapeutic agents to specific receptors or enzymes, enhancing selectivity and reducing off-target effects. Recent studies have highlighted its potential as a pro-drug precursor, where the molecule remains inert until activated by specific enzymatic cleavage within the body.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the installation of the Fmoc group via Mitsunobu reaction, followed by selective protection and deprotection strategies to achieve the desired stereochemistry and functionality. The use of high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy ensures precise characterization of the final product.

From an environmental standpoint, researchers are exploring green chemistry approaches to synthesize this compound more sustainably. This includes the use of biodegradable solvents and catalytic systems that minimize waste generation. Such efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, CAS No. 2308476-58-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advanced synthetic methodologies and functionalization capabilities, positions it as a key player in future innovations within the chemical sciences.